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Preamble: Navigating Scarcity in Chemical Data

In the landscape of chemical research and drug development, professionals often encounter
compounds that, despite their potential significance, are not extensively documented in public
scientific literature. The subject of this guide, 4-Chloro-2-methoxy-6-nitroaniline, is one such
molecule. A targeted search of prominent chemical databases and scholarly articles reveals a
significant lack of published data regarding its synthesis, reactivity, and applications. A CAS
Number has been assigned to this compound (859877-49-9), confirming its identity, but
detailed experimental studies remain elusive.[1]

This guide adheres to the highest standards of scientific integrity (E-E-A-T). Therefore, it will
not speculate on protocols or applications without authoritative sources. Instead, this document
will provide the core, verifiable information for 4-Chloro-2-methoxy-6-nitroaniline—its
molecular formula and weight—derived from its known structure. Furthermore, to provide
context for researchers, this guide will present a comparative analysis with its well-documented
isomers and structurally related analogs. This approach allows us to build a foundational
understanding and infer potential avenues for research while maintaining rigorous scientific
accuracy.
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Part 1: Core Molecular Identity of 4-Chloro-2-
methoxy-6-nitroaniline

The fundamental identity of any chemical compound begins with its structure, from which its
molecular formula and weight are derived. These parameters are critical for all subsequent
quantitative work, from reaction stoichiometry to analytical characterization.

Molecular Structure and Formula

4-Chloro-2-methoxy-6-nitroaniline is an aromatic amine. Its structure consists of a benzene
ring substituted with four functional groups at specific positions:

Aniline (-NH2) at position 1

Methoxy (-OCHs) at position 2

Chloro (-CI) at position 4

Nitro (-NO32) at position 6

Based on this arrangement, the molecular formula is calculated as C7H7CIN20s.

Molecular Weight

The molecular weight is the sum of the atomic weights of all atoms in the molecule. This value
is essential for accurate mass-based measurements in experimental protocols.
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Element T Atomic Weight ( Total Weight (
g/mol) g/mol)

Carbon (C) 7 12.011 84.077

Hydrogen (H) 7 1.008 7.056

Chlorine (CI) 1 35.453 35.453

Nitrogen (N) 2 14.007 28.014

Oxygen (O) 3 15.999 47.997

Total 202.597

The calculated molecular weight of 4-Chloro-2-methoxy-6-nitroaniline is 202.60 g/mol .

Part 2: Comparative Analysis with Structurally
Related Compounds

Given the absence of detailed experimental data for 4-Chloro-2-methoxy-6-nitroaniline,
examining its isomers and simpler analogs provides invaluable, field-proven insights into its
potential chemical behavior. The electronic and steric effects of the methoxy, chloro, and nitro
groups are well-understood, allowing for educated hypotheses regarding its reactivity and
physicochemical properties.

The Parent Compound: 4-Chloro-2-nitroaniline

The most closely related and extensively studied compound is 4-Chloro-2-nitroaniline (CAS No.
89-63-4), which lacks the methoxy group.[2][3][4]

Molecular Formula: CeHsCIN202[4][5]

Molecular Weight: 172.57 g/mol [2][4]

Appearance: Bright orange powder or crystalline solid.[4]

Solubility: Insoluble in water, but soluble in organic solvents like ethanol.[4][6]
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o Applications: It is almost exclusively used as an intermediate in the synthesis of pigments
and dyes.[7]

Insight for Researchers: The presence of the electron-donating methoxy group in 4-Chloro-2-
methoxy-6-nitroaniline, ortho to the amine and meta to the nitro group, would likely increase
the electron density of the aromatic ring compared to 4-Chloro-2-nitroaniline. This would
activate the ring towards electrophilic substitution and potentially alter its absorption spectrum
and color. The methoxy group may also influence the basicity of the aniline nitrogen through
steric hindrance and electronic effects.

A Note on Synthesis Pathways

While a specific, validated synthesis for 4-Chloro-2-methoxy-6-nitroaniline is not published,
general methodologies for producing substituted nitroanilines can provide a logical starting
point for experimental design. Nitroaniline derivatives are often prepared through the nitration
of an appropriate aniline or anisole precursor, or via amination of a halogenated nitroaromatic
compound.[8][9]

For instance, a plausible, though unverified, synthetic approach could involve the controlled
nitration of 4-chloro-2-methoxyaniline. The challenge in such a synthesis lies in controlling the
regioselectivity of the nitration to achieve the desired 6-nitro isomer over other possibilities.

The synthesis of a related quinoline derivative, 4-chloro-6-methoxy-2-methyl-3-nitroquinoline,
starts from 4-methoxyaniline and proceeds through cyclization, nitration, and chlorination steps.
[10][11][12] This highlights a multi-step pathway where functional groups are introduced
sequentially to build molecular complexity.

Logical Workflow for Compound Characterization

Should a researcher successfully synthesize or procure 4-Chloro-2-methoxy-6-nitroaniline, a
standard workflow for characterization would be essential to validate its structure and purity.
This workflow serves as a self-validating system, ensuring the integrity of any subsequent
research.
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Caption: A standard workflow for the synthesis, purification, and analytical characterization of a

novel organic compound.

Part 3: Concluding Remarks and Future Outlook

4-Chloro-2-methoxy-6-nitroaniline represents a molecule at the edge of the known chemical
space—identified but not characterized. Its core physicochemical identifiers, a molecular
formula of C7H7CIN20s and a molecular weight of 202.60 g/mol , are established. For
researchers in drug discovery and materials science, this compound offers an opportunity for
novel investigation. Its structure, combining electron-donating and electron-withdrawing groups,
suggests potentially interesting electronic and biological properties.
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Any investigation must begin with a robust, verifiable synthesis and a thorough analytical
characterization following a logical workflow as outlined above. The insights drawn from well-
documented analogs like 4-Chloro-2-nitroaniline provide a solid foundation for developing
hypotheses about its reactivity and potential applications. As new research emerges, the
scientific community can collectively build the comprehensive technical profile that this
compound currently lacks.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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